Cas no 2172587-70-9 (2-Cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid)

• Product Name: 2-Cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid
• CAS No: 2172587-70-9
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 5570004
• PubChem ID: 165594713
• Update Time: 2025-06-08

2-Cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172587-70-9
• EN300-1629650
• 2-cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid
• 2-Cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid

• Inchi： 1S/C12H18O4/c1-7(2)9-6-12(11(14)15,16-10(9)13)8-4-3-5-8/h7-9H,3-6H2,1-2H3,(H,14,15)
• InChI Key： MIDWAAGXVABHFQ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)C)CC1(C(=O)O)C1CCC1)=O

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-Cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid

2-Cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid: A Comprehensive Overview

2-Cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid (CAS No. 2172587-70-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxolanes, which are known for their diverse applications in pharmaceutical and chemical research. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 2-Cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid.

Chemical Structure and Synthesis:

The chemical structure of 2-Cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid is characterized by a cyclobutyl group, an oxolane ring, and a carboxylic acid functional group. The cyclobutyl moiety imparts rigidity to the molecule, which can influence its conformational flexibility and interactions with biological targets. The oxolane ring, with its ketone functionality, adds to the compound's reactivity and stability. The carboxylic acid group provides a polar functional handle for further derivatization or conjugation with other molecules.

The synthesis of 2-Cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid typically involves a multi-step process. One common approach is the condensation of a cyclobutyl-containing aldehyde with an appropriate ketone followed by cyclization to form the oxolane ring. Subsequent oxidation steps can introduce the carboxylic acid functionality. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, making it more accessible for large-scale production.

Biological Properties:

2-Cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. Initial in vitro studies have shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In cancer research, 2-Cyclobutyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid has demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. Mechanistic studies have revealed that this compound can induce apoptosis through the activation of caspase pathways and the modulation of cell cycle checkpoints. These properties make it a promising lead compound for further drug development in oncology.

Potential Applications:

The unique structural features and biological activities of 2-Cyclobutyl-5-oxo-4-(propan-2-yloxolane)-carboxylic acid make it a valuable candidate for various applications in pharmaceutical research. Its anti-inflammatory properties suggest potential use in developing new treatments for chronic inflammatory conditions. The selective cytotoxicity against cancer cells highlights its potential as an anti-cancer agent, particularly in combination therapies where it can enhance the efficacy of existing drugs while reducing side effects.

Beyond pharmaceutical applications, 2-Cyclobutyl-5-oxyo4-(propan-yloxolane)-carboxylic acid may also find use in other areas such as agrochemicals and materials science. For example, its ability to modulate biological processes could be harnessed in developing new pesticides or herbicides with improved selectivity and reduced environmental impact.

Conclusion:

2-Cyclobutyl--5-oxyo4-(propan-yloxolane)-carboxylic acid (CAS No. 2172587--70--9) is a promising compound with a unique chemical structure that offers a range of biological activities. Its potential applications in anti-inflammatory and anti-cancer therapies make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments and improving patient outcomes.